2-Methoxy-4-nitrobenzenesulfonyl fluoride
Overview
Description
Synthesis Analysis
The synthesis of 2-Methoxy-4-nitrobenzenesulfonyl fluoride involves the reaction between 4-nitrobenzenesulfonyl chloride and methoxybenzene in the presence of a base such as triethylamine. The product is usually purified by column chromatography.Molecular Structure Analysis
The molecular structure of 2-Methoxy-4-nitrobenzenesulfonyl fluoride is represented by the formula C7H6FNO5S . It has a molecular weight of 235.19 g/mol .Chemical Reactions Analysis
2-Methoxy-4-nitrobenzenesulfonyl fluoride is widely used as a protecting group for the amino group of lysine residues in peptides and proteins. It exhibits enzymatic inhibition properties and inhibits the activity of various proteases and enzymes such as chymotrypsin, trypsin, and thrombin.Physical And Chemical Properties Analysis
2-Methoxy-4-nitrobenzenesulfonyl fluoride is a white crystalline solid that is soluble in most organic solvents. It is a moderately acidic compound, with a pKa value of 5.33. MNBSF is stable under normal conditions, but it may decompose upon exposure to heat or light.Scientific Research Applications
Bioconjugation
“2-Methoxy-4-nitrobenzenesulfonyl fluoride” is known for its sulfonyl fluoride motif , which can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This is a part of a new click chemistry approach through sulfates, which is a complimentary approach to using amides and phosphate groups as linkers .
Mechanism of Action
Target of Action
It’s known that sulfonyl fluoride motifs can be used as connectors for the assembly of -so2- linked small molecules with proteins or nucleic acids .
Mode of Action
2-Methoxy-4-nitrobenzenesulfonyl fluoride interacts with its targets through a process known as click chemistry . This approach involves the use of a sulfonyl fluoride motif as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This is a complementary approach to using amides and phosphate groups as linkers .
Future Directions
properties
IUPAC Name |
2-methoxy-4-nitrobenzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO5S/c1-14-6-4-5(9(10)11)2-3-7(6)15(8,12)13/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAUPFCXWHNSUKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70309310 |
Source
|
| Record name | 2-Methoxy-4-nitrobenzene-1-sulfonyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70309310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-nitrobenzenesulfonyl fluoride | |
CAS RN |
21320-94-5 |
Source
|
| Record name | NSC211697 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=211697 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methoxy-4-nitrobenzene-1-sulfonyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70309310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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